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Compound of Interest

Compound Name: 2-Bromo-6-nitroaniline

Cat. No.: B044865 Get Quote

For immediate reference, 2-Bromo-6-nitroaniline must be treated as a hazardous chemical

waste. Under no circumstances should it be disposed of down the drain or in regular trash. This

guide provides essential procedural information for the safe handling and disposal of 2-Bromo-
6-nitroaniline, ensuring laboratory safety and environmental compliance for researchers,

scientists, and drug development professionals.

Hazard Profile and Safety Precautions
2-Bromo-6-nitroaniline is a hazardous substance requiring careful handling. Its hazard profile,

based on available safety data, is summarized below. Always wear appropriate Personal

Protective Equipment (PPE) when handling this compound.

Personal Protective Equipment (PPE) Requirements:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical safety goggles.[1]

Lab Coat: A standard laboratory coat to prevent skin exposure.[1]

Respiratory Protection: Handle in a well-ventilated area or within a chemical fume hood to

avoid dust inhalation.[1][2]

Hazard Summary Table:
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Hazard Classification Description GHS Hazard Statement(s)

Acute Toxicity (Oral)
Harmful or toxic if swallowed.

[3][4]
H301, H302

Acute Toxicity (Dermal)
Harmful or toxic in contact with

skin.[3][4]
H311, H312

Acute Toxicity (Inhalation) Toxic if inhaled.[3][4] H331

Skin Corrosion/Irritation Causes skin irritation.[1][5] H315

Eye Damage/Irritation
Causes serious eye irritation.

[1]
H319

Respiratory Irritation
May cause respiratory

irritation.[1]
H335

Waste Segregation and Collection Protocol
Proper segregation is critical to prevent dangerous chemical reactions and ensure compliant

disposal. 2-Bromo-6-nitroaniline waste must be classified as halogenated organic waste due

to the presence of bromine.[6][7]

Step-by-Step Collection Procedure:

Designate a Waste Container: Use a dedicated, compatible, and leak-proof container for 2-
Bromo-6-nitroaniline waste.[8] The container must be kept tightly closed except when

adding waste.[8][9]

Label the Container: Clearly label the container with the words "HAZARDOUS WASTE". The

label must also identify the contents, stating "Halogenated Organic Waste" and specifically

listing "2-Bromo-6-nitroaniline" and its approximate concentration or percentage.[6][8]

Segregate from Incompatibles:

DO NOT mix with non-halogenated organic solvents.[7][10]

DO NOT mix with aqueous waste, acids, or bases.[7][11]
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Store the waste container away from incompatible materials.[6]

Collect Waste:

Solid Waste: Collect solid 2-Bromo-6-nitroaniline, including contaminated items like

weighing paper or gloves, directly into the designated container.

Solutions: Collect solutions containing 2-Bromo-6-nitroaniline in a designated liquid

waste container for halogenated organics.
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Waste Generation & Segregation

Storage & Disposal

Generate 2-Bromo-6-nitroaniline Waste

Is the waste solid or
 a contaminated item?

Is the waste a solution
 containing the compound?

No

Place in labeled container for
SOLID Halogenated Organic Waste

Yes

Place in labeled container for
LIQUID Halogenated Organic Waste

Yes

Store container in a cool, dry,
well-ventilated, designated area.

Keep tightly capped.

Arrange for pickup through your
institution's Environmental Health

& Safety (EHS) department.

Final disposal at an approved
hazardous waste facility

(e.g., incineration).

Click to download full resolution via product page

Caption: Waste disposal workflow for 2-Bromo-6-nitroaniline.
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Spill Management Protocol
In the event of a spill, immediate and safe cleanup is necessary to mitigate exposure and

environmental contamination.

Detailed Spill Cleanup Steps:

Evacuate and Alert: Immediately evacuate the spill area and inform nearby personnel and

your supervisor.[6]

Don PPE: Before addressing the spill, put on the required PPE (chemical-resistant gloves,

goggles, lab coat).[6]

Contain the Spill: For a solid spill, carefully sweep or shovel the material. For liquid spills,

use an inert absorbent material like vermiculite or sand to contain it.[2][6] Avoid raising dust.

Collect Contaminated Material: Carefully collect the spilled solid or the absorbent material

containing the spill and place it into a designated, sealed, and labeled container for

halogenated waste.[2][6]

Decontaminate the Area: Clean the spill surface with a suitable solvent (e.g., isopropanol or

acetone), and collect all cleaning materials (wipes, paper towels) as hazardous waste in the

same container.

Final Disposal: Dispose of the sealed container holding all contaminated materials through

your institution's hazardous waste management program.[6]

Final Disposal Logistics
The ultimate disposal of 2-Bromo-6-nitroaniline must be handled by a licensed and approved

hazardous waste disposal facility.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup. This typically involves completing a hazardous material pickup request form and

scheduling a collection with your Environmental Health & Safety (EHS) department.[8]

Transportation Regulations: For transportation purposes, this chemical is classified as a toxic

solid.[5] Ensure all containers are sealed, properly labeled, and clean on the outside before
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pickup to comply with transport regulations.[8][9]

Disposal Method: The standard disposal method for halogenated organic compounds is

high-temperature incineration at a specialized facility.[7]

By adhering to these procedures, you ensure the safe management and compliant disposal of

2-Bromo-6-nitroaniline, protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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